1,7-Dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one

• IUPAC Name: 1,7-dimethyl-2,3,4,6,7,8-hexahydroquinolin-5-one
• InChI: InChI=1S/C11H17NO/c1-8-6-10-9(11(13)7-8)4-3-5-12(10)2/h8H,3-7H2,1-2H3
• InChI Key: NXYNAYAZOSNWNU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(CCCN2C)C(=O)C1
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol

Description

1,7-Dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one is a synthetic intermediate belonging to the 5-oxo-hexahydroquinoline (5-oxo-HHQ) family, a scaffold recognized for its diverse biological potential. Researchers value this core structure for its conformational rigidity and ability to interact with multiple biological targets. Derivatives of 5-oxo-hexahydroquinoline have been investigated for a wide spectrum of pharmacological activities, including serving as calcium channel modulators with myorelaxant and analgesic effects, as well as exhibiting potential in anticancer, antibacterial, and antifungal studies. The structure has also been explored in research areas such as multidrug resistance reversal, antimalarial agents, and the treatment of metabolic disorders. The specific substitution pattern on the 1,7-Dimethyl derivative makes it a compound of interest for medicinal chemists in drug discovery for designing and developing new therapeutic agents. This product is intended for research applications in a controlled laboratory environment. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should consult the safety data sheet prior to use.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,7-Dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one can be synthesized through several methods. One common approach involves the cyclization of appropriate precursors under acidic or basic conditions. For example, the reaction of 1,3-diketones with primary amines can lead to the formation of the hexahydroquinoline ring system. The reaction conditions typically involve heating the reactants in the presence of a catalyst such as p-toluenesulfonic acid or sodium ethoxide.

Industrial Production Methods

In an industrial setting, the production of 1,7-Dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one may involve large-scale batch or continuous flow processes. These methods often utilize optimized reaction conditions to maximize yield and purity. The choice of solvents, catalysts, and purification techniques is crucial to ensure the efficient production of the compound.

Chemical Reactions Analysis

Types of Reactions

1,7-Dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives with higher oxidation states.

Reduction: Reduction reactions can convert the ketone group to an alcohol, resulting in the formation of hexahydroquinolin-5-ol derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the methyl groups or the quinoline ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline-5,8-dione derivatives, while reduction can produce hexahydroquinolin-5-ol compounds.

Scientific Research Applications

Medicinal Chemistry

The compound is investigated for its potential as a pharmacophore in drug development targeting neurological disorders and cancer. Its structure allows for interactions with biological macromolecules that may modulate receptor activity.

Case Study: Anticancer Activity

A study published in ResearchGate demonstrated that derivatives of this compound exhibit significant cytotoxicity against MCF-7 breast cancer cells. Structural modifications enhanced biological activity.

Materials Science

Research explores its use in synthesizing novel materials with unique electronic and optical properties. The hexahydroquinoline structure contributes to these properties.

Biological Studies

The compound's interactions with biological systems are studied to understand its therapeutic effects. It has shown promise in neuroprotection and antimicrobial activity.

Antimicrobial Properties

In vitro tests indicate effectiveness against various pathogens including Staphylococcus aureus and Escherichia coli, suggesting potential for developing new antimicrobial agents.

Summary of Findings

Research indicates that 1,7-Dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one has diverse applications across medicinal chemistry and materials science. Its structural characteristics contribute to its biological activities and potential therapeutic effects.

Mechanism of Action

The mechanism of action of 1,7-Dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one involves its interaction with specific molecular targets and pathways. For instance, in medicinal chemistry, it may act by binding to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound shares its hexahydroquinolinone core with several derivatives, but substituent variations significantly alter properties:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features	Reference ID
Target Compound	1,7-dimethyl	191.28*	Saturated ring, ketone at C5	-
2-Chloro-7,7-dimethyl-7,8-dihydroquinolin-5(6H)-one	2-Cl, 7,7-dimethyl	213.69	Chlorine enhances electrophilicity
(4S)-4-(3-Hydroxyphenyl)-7,7-dimethyl-2-thioxo-hexahydroquinazolin-5(1H)-one	Thiocarbonyl, 3-hydroxyphenyl	326.39	Kinesin Eg5 inhibitor; chiral center
5-Hydroxy-7,7-dimethyl-5,6,7,8-tetrahydroquinolin-2(1H)-one	5-OH, 7,7-dimethyl	207.26	Additional hydroxyl group increases polarity
6,7-Dihydro-5H-isoquinolin-8-one	Isoquinolinone isomer	147.17	Different ring saturation pattern

*Calculated based on molecular formula C₁₁H₁₇NO.

Key Observations :

• Chlorination (e.g., 2-chloro derivative ) introduces electronegative groups that may enhance binding to biological targets but reduce solubility.
• Thiocarbonyl substitution (as in the kinesin inhibitor ) replaces the ketone oxygen with sulfur, altering electronic properties and hydrogen-bonding capacity.
• Isoquinolinone isomers (e.g., ) exhibit distinct ring saturation, leading to varied reactivity and conformational flexibility.

Physicochemical Properties

• Melting Points : Derivatives with aromatic substituents (e.g., 4-methoxyphenyl in ) exhibit higher melting points (92–95°C) due to π-π stacking , while saturated analogs like the target compound likely have lower melting points.
• Spectroscopic Data :
  • FT-IR : Ketone C=O stretches (~1666 cm⁻¹ in ) are consistent across derivatives .
  • HRMS : Chlorinated derivatives (e.g., 7l in ) show precise mass matches (Δ < 0.001 Da), confirming synthetic accuracy .

Biological Activity

1,7-Dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one is a compound belonging to the class of hexahydroquinolines, which are known for their diverse biological activities. This article explores the biological activity of this compound based on various research findings and case studies.

• Molecular Formula : C$_{11}$H$_{17}$NO
• Molecular Weight : 179.26 g/mol
• CAS Number : 91339-90-1

Anticancer Activity

Research has indicated that derivatives of hexahydroquinoline exhibit significant cytotoxic properties against various cancer cell lines. A study focused on synthesizing and evaluating quinoline derivatives found that certain modifications led to enhanced anticancer activity. Specifically, compounds with a trimethoxyphenyl moiety displayed promising results against human cancer cells, suggesting that structural variations can influence biological potency .

Antimicrobial Properties

The antimicrobial potential of 1,7-dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one has been investigated in several studies. The compound has shown effectiveness against a range of bacteria and fungi. For instance, in vitro tests demonstrated that this compound could inhibit the growth of Staphylococcus aureus and Escherichia coli at certain concentrations .

Neuroprotective Effects

Neuroprotective effects have been attributed to hexahydroquinoline derivatives due to their ability to modulate neurotransmitter systems. Research indicates that these compounds can protect neuronal cells from oxidative stress and apoptosis. This suggests a potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Case Study 1: Anticancer Evaluation

A study published in ResearchGate detailed the synthesis of various quinoline derivatives and their evaluation for anticancer activity. Among these derivatives, 1,7-dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one showed significant cytotoxicity against MCF-7 breast cancer cells. The study highlighted the importance of the compound's structural features in enhancing its biological activity .

Case Study 2: Antimicrobial Testing

In a comparative antimicrobial study published in ChemicalBook, the compound was tested against multiple pathogens. Results indicated that it exhibited a minimum inhibitory concentration (MIC) effective against both Gram-positive and Gram-negative bacteria. This positions 1,7-dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one as a potential candidate for developing new antimicrobial agents .

Summary of Findings

Biological Activity	Observations	References
Anticancer	Significant cytotoxicity against MCF-7 cells
Antimicrobial	Effective against Staphylococcus aureus and E. coli
Neuroprotective	Protects neuronal cells from oxidative stress

Q & A

(Basic) What are the recommended synthetic methodologies for preparing 1,7-Dimethyl-2,3,4,6,7,8-hexahydroquinolin-5(1H)-one, and how can reaction yields be optimized?

Answer:
The synthesis of tetrahydroquinolinone derivatives often employs palladium-catalyzed direct arylation or cyclization strategies. For example, copper-assisted Pd(II)-catalyzed arylation of cyclic enaminones with arylboronic acids has been used to synthesize structurally related compounds, achieving yields up to 83% . Key optimization steps include:

• Catalytic system tuning : Adjusting Pd(OAc)₂ and Cu(OAc)₂ ratios to enhance coupling efficiency.
• Solvent selection : Polar aprotic solvents like DMF or DMSO improve solubility of intermediates.
• Temperature control : Reactions typically proceed at 80–100°C to balance rate and side-product formation.

A general protocol involves refluxing enaminones with arylboronic acids in the presence of catalytic Pd/Cu systems, followed by column chromatography for purification .

(Basic) How can spectroscopic techniques (NMR, HRMS) validate the structure of this compound?

Answer:
Comprehensive characterization requires multi-spectral analysis:

• ¹H/¹³C NMR : Key signals include methyl groups (δ ~1.5–2.5 ppm) and carbonyl resonances (δ ~160–170 ppm). For example, in similar compounds, the quinolinone carbonyl appears at δ 162.5 ppm in DMSO-d₆ .
• HRMS : Confirm molecular ion peaks (e.g., m/z 241 [M⁺] for a tetrahydroquinolinone derivative) with <2 ppm error .
• FTIR : Stretching vibrations for C=O (1650–1750 cm⁻¹) and N–H (3200–3400 cm⁻¹) provide additional validation .